Cas no 522624-42-6 (4-cycloheptyl-5-3-(morpholine-4-sulfonyl)phenyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-cycloheptyl-5-3-(morpholine-4-sulfonyl)phenyl-4H-1,2,4-triazole-3-thiol
• CAS No: 522624-42-6
• MF: C₁₉H₂₆N₄O₃S₂
• MW: 422.564741611481
• CID: 3105254
• PubChem ID: 2363783
• Update Time: 2025-07-22

4-cycloheptyl-5-3-(morpholine-4-sulfonyl)phenyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• <br>4-Cycloheptyl-5-[3-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thi ol
• 4-cycloheptyl-5-3-(morpholine-4-sulfonyl)phenyl-4H-1,2,4-triazole-3-thiol
• AKOS000116301
• Z56845241
• 522624-42-6
• 4-Cycloheptyl-5-[3-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol
• EN300-03436
• 4-cycloheptyl-3-(3-morpholin-4-ylsulfonylphenyl)-1H-1,2,4-triazole-5-thione
• SR-01000034746-1
• SR-01000034746
• 4-cycloheptyl-5-[3-(morpholine-4-sulfonyl)phenyl]-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C19H26N4O3S2/c24-28(25,22-10-12-26-13-11-22)17-9-5-6-15(14-17)18-20-21-19(27)23(18)16-7-3-1-2-4-8-16/h5-6,9,14,16H,1-4,7-8,10-13H2,(H,21,27)
• InChI Key： YYGUEIOMUXCLSE-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(=C1)C1=NNC(N1C1CCCCCC1)=S)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 422.14463305Da
• Monoisotopic Mass: 422.14463305Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 115Ų

Additional information on 4-cycloheptyl-5-3-(morpholine-4-sulfonyl)phenyl-4H-1,2,4-triazole-3-thiol

Research Briefing on 4-cycloheptyl-5-3-(morpholine-4-sulfonyl)phenyl-4H-1,2,4-triazole-3-thiol (CAS: 522624-42-6)

The compound 4-cycloheptyl-5-3-(morpholine-4-sulfonyl)phenyl-4H-1,2,4-triazole-3-thiol (CAS: 522624-42-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the unique structural features of 4-cycloheptyl-5-3-(morpholine-4-sulfonyl)phenyl-4H-1,2,4-triazole-3-thiol, which contribute to its diverse pharmacological properties. The compound's core structure, featuring a triazole-thiol moiety, is known to interact with various biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding affinities and selectivity profiles.

One of the most promising aspects of this compound is its potential as an inhibitor of protein kinases, which play a critical role in cell signaling and disease progression. Preliminary in vitro studies have demonstrated its efficacy in suppressing the activity of specific kinase targets, with IC50 values in the nanomolar range. These findings suggest that 4-cycloheptyl-5-3-(morpholine-4-sulfonyl)phenyl-4H-1,2,4-triazole-3-thiol could serve as a lead compound for the development of novel kinase inhibitors.

In addition to its kinase inhibitory activity, recent research has explored the compound's anti-inflammatory and antimicrobial properties. Experimental models have shown that it can modulate the production of pro-inflammatory cytokines and exhibit broad-spectrum activity against resistant bacterial strains. These multifunctional attributes make it a compelling candidate for further investigation in the context of complex diseases such as cancer and chronic infections.

The synthesis of 4-cycloheptyl-5-3-(morpholine-4-sulfonyl)phenyl-4H-1,2,4-triazole-3-thiol has also been optimized in recent studies, with a focus on improving yield and purity. Novel synthetic routes have been developed, leveraging green chemistry principles to minimize environmental impact. These advancements are critical for scaling up production and facilitating preclinical evaluation.

Despite these promising developments, challenges remain in translating the compound's potential into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through systematic pharmacokinetic and pharmacodynamic studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the compound's progression through the drug development pipeline.

In conclusion, 4-cycloheptyl-5-3-(morpholine-4-sulfonyl)phenyl-4H-1,2,4-triazole-3-thiol represents a versatile and pharmacologically active molecule with significant therapeutic potential. Ongoing research efforts are expected to further unravel its mechanisms of action and expand its applications in chemical biology and medicine. This briefing underscores the importance of continued investment in the exploration of this compound and its derivatives.